Cas no 20160-69-4 (Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-)

Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl- structure
20160-69-4 structure
Product Name:Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-
CAS No:20160-69-4
MF:C12H24N2O3Si2
MW:300.501564979553
CID:238960
PubChem ID:12691797
Update Time:2025-04-19

Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-
    • 3-isocyanatopropyl-[3-isocyanatopropyl(dimethyl)silyl]oxy-dimethylsilane
    • 1,3-Bis(3-isocyanatopropyl)-1,1,3,3-tetramethyldisiloxane
    • LogP
    • 20160-69-4
    • DTXSID40507063
    • SCHEMBL7625195
    • Inchi: 1S/C12H24N2O3Si2/c1-18(2,9-5-7-13-11-15)17-19(3,4)10-6-8-14-12-16/h5-10H2,1-4H3
    • InChI Key: LFHITXHDBPEMEZ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(CCCN=C=O)O[Si](C)(C)CCCN=C=O

Computed Properties

  • Exact Mass: 300.13262
  • Monoisotopic Mass: 300.13254570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.1Ų

Experimental Properties

  • PSA: 68.09
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